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Compound of Interest

2-Diethylaminoethanol-d10
Compound Name:

Hydrochloride

Cat. No.: B570029

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of 2-Diethylaminoethanol-d10 Hydrochloride. This isotopically labeled
compound is of significant interest as an intermediate in the synthesis of deuterated
pharmaceutical standards, such as Flurazepam-d10.

Core Chemical and Physical Properties

2-Diethylaminoethanol-d10 Hydrochloride is the deuterated form of 2-Diethylaminoethanol
Hydrochloride, where ten hydrogen atoms have been replaced by deuterium. This isotopic
labeling is crucial for its use as an internal standard in quantitative analysis and in metabolic
studies.
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Property Data

CAS Number 1092978-76-1[1][2]
Molecular Formula CeHeD10CINOJ[1]
Molecular Weight 163.71 g/mol [1]
Accurate Mass 163.1548[3]
Appearance White Solid[4]

The unlabelled compound is soluble in water,

alcohol, ether, and benzene.[5] The

Solubility ) ) ]
hydrochloride salt is expected to be highly
water-soluble.[6]

Storage Conditions 2-8°C Refrigerator, Under inert atmosphere[4]
2-(Bis(ethyl-d5)amino)ethan-1-ol Hydrochloride,
2-[Bis(1,1,2,2,2-
pentadeuterioethyl)amino]ethanol

Synonyms

Hydrochloride, (Diethylamino)ethanol-d10
Hydrochloride, Dehydasal-d10 Hydrochloride[4]

[1]

Experimental Protocols

Synthesis of 2-Diethylaminoethanol-d10 Hydrochloride

The synthesis of the hydrochloride salt typically involves the reaction of the free base, 2-
(Bis(ethyl-d5)amino)ethan-1-ol, with hydrochloric acid. A general procedure is outlined below:

» Reaction Setup: 2-(Bis(ethyl-d5)amino)ethan-1-ol is dissolved in a suitable anhydrous
solvent, such as diethyl ether or dichloromethane, in a reaction vessel equipped with a
magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

 Acidification: A solution of hydrogen chloride (HCI) in a compatible solvent (e.g., HCl in
diethyl ether) is added dropwise to the stirred solution of the deuterated amine at a controlled
temperature, often 0°C, to manage the exothermic reaction.
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o Precipitation: As the HCl is added, the 2-Diethylaminoethanol-d10 Hydrochloride salt
precipitates out of the solution. The addition is continued until the reaction is complete, which
can be monitored by pH indicators.

« |solation: The resulting white solid is collected by vacuum filtration.

 Purification: The collected solid is washed with cold anhydrous solvent to remove any
unreacted starting material and impurities. It is then dried under vacuum to yield the final
high-purity product.

A related synthesis for a similar, non-deuterated compound involves the chlorination of the
corresponding ethanolamine with thionyl chloride, followed by a reflux reaction with absolute
ethanol.[7][8]

Analytical Characterization

Standard analytical techniques are employed to confirm the identity, purity, and structure of the
synthesized compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy are
used to confirm the structure of the molecule. In the *H NMR spectrum of 2-
Diethylaminoethanol-d10 Hydrochloride, the signals corresponding to the ethyl groups
would be absent due to deuteration.

e Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and
isotopic enrichment of the compound.[9] Techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) can be employed for analysis.[10]

e Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups
present in the molecule, such as the O-H stretch of the alcohol and the N-H stretch of the
protonated amine.

Applications and Logical Workflows

The primary application of 2-Diethylaminoethanol-d10 Hydrochloride is as a chemical
intermediate.[4] It is notably used in the synthesis of Flurazepam-d10 Dihydrochloride, a
deuterated version of the sedative and hypnotic drug Flurazepam.[4]
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Below are diagrams illustrating key logical workflows involving this compound.

Synthesis Workflow

2-(Bis(ethyl-d5)amino)ethan-1-ol

(Deuterated Free Base)

+ Hydrochloric Acid (HCI) Reacts with

y

Acidification & Precipitation
in Anhydrous Solvent

2-Diethylaminoethanol-d10
Hydrochloride

Intermediate for further synthesis
(e.g., Flurazepam-d10)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Diethylaminoethanol-d10 Hydrochloride.
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Analytical Characterization Workflow

Sample:
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Caption: General workflow for analytical characterization.

The unlabelled form, 2-(Diethylamino)ethanol (DEAE), has broader applications, including its
use as a corrosion inhibitor in steam and condensate lines, a precursor for ion exchange
resins, and an intermediate in the synthesis of local anesthetics like procaine.[11][12] Studies
on the non-deuterated hydrochloride salt suggest it may influence neurotransmitter systems,
particularly those involving acetylcholine.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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